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Compound of Interest

Compound Name: N-Valerylglycine-13C2,15N
Cat. No.: B15608425
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and testing
methodologies for N-Valerylglycine-13C2,2°N, a stable isotope-labeled compound crucial for
metabolic research and as an internal standard in quantitative mass spectrometry assays.

Compound Identification and Specifications

N-Valerylglycine-13C2,2°N is a labeled form of N-Valerylglycine, where two carbon atoms and
one nitrogen atom have been replaced with their respective stable isotopes. This isotopic
labeling provides a distinct mass signature, making it an ideal internal standard for dilution
assays.

Table 1: General Product Information
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Parameter Specification

Product Name N-Valerylglycine-13C2,1°N

N-(1-Oxopentyl)glycine-13C2,15N, N-

Synonyms Pentanoylglycine-13C2,15N

Molecular Formula Cs13C2H1315NO3

Molecular Weight 162.16 g/mol

Appearance White to Off-White Solid[1]

Solubility Chloroform (Slightly), Methanol (Slightly)[1]
Long Term Storage 4°CJ[1]

Analytical Data Summary

The following table summarizes the key analytical results from a representative Certificate of
Analysis for N-Valerylglycine-13C2,1°N.

Table 2: Certificate of Analysis - Quantitative Data

Test Specification Result

Purity (HPLC) Report Result 100.00% (at 205 nm)[1]
Isotopic Purity >95% 99.8% (do = 0.01%)[1]
NMR Spectroscopy Conforms to Structure Conforms[1]

Mass Spectrometry Conforms to Structure Conforms[1]

Experimental Protocols

Detailed methodologies for the key analytical tests are provided below. These protocols are
representative and may be adapted based on specific instrumentation and laboratory
requirements.
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High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

This method is used to determine the chemical purity of the compound by separating it from
any potential impurities.

Workflow for HPLC Purity Analysis
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Caption: Workflow for HPLC Purity Determination.

 Instrumentation: A standard High-Performance Liquid Chromatography system equipped
with a UV detector.

e Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm).
e Mobile Phase A: 0.1% Formic acid in Water.
e Mobile Phase B: 0.1% Formic acid in Acetonitrile.

o Gradient: A typical gradient would start with a high percentage of Mobile Phase A, gradually
increasing the percentage of Mobile Phase B to elute the compound and any impurities.

o Flow Rate: 1.0 mL/min.
o Detection: UV at 205 nm.

« Injection Volume: 10 pL.
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o Data Analysis: The purity is calculated by dividing the peak area of the main component by
the total peak area of all components, expressed as a percentage.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Conformation

NMR spectroscopy is employed to confirm the chemical structure of the molecule and to
ensure the isotopic labels are in the correct positions.

Logical Flow of NMR Structural Confirmation

Dissolve sample in deuterated solvent (e.g., CDCls or MeOD)

Acquire 1H NMR Spectrum Acquire 13C NMR Spectrum Acquire N NMR Spectrum

Analyze chemical shifts, coupling constants, and peak integrations

Compare spectra with expected structure and reference data

Does Not Match

Click to download full resolution via product page
Caption: NMR Analysis for Structural Confirmation.

« Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).
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» Solvent: Deuterated chloroform (CDCIs) or Deuterated Methanol (CDsOD).
o Experiments:
o 'H NMR: To observe the proton signals and their couplings.

o 13C NMR: To identify the carbon skeleton. The presence of two enriched 13C signals will be
a key indicator.

o N NMR: To confirm the presence and chemical environment of the >N label.

o Data Analysis: The acquired spectra are compared against the expected chemical shifts and
coupling patterns for N-Valerylglycine. The presence of signals corresponding to the *3C and
15N labels at the expected positions confirms the isotopic labeling.

Mass Spectrometry (MS) for Structural and Isotopic
Purity Confirmation

Mass spectrometry is used to confirm the molecular weight of the compound and to determine
its isotopic purity.

Workflow for MS Isotopic Purity Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15608425/docs#technical-guide-n-valerylglycine-c-n-
certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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